Cas no 2411312-06-4 (4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile)

• Product Name: 4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile
• CAS No: 2411312-06-4
• MF: C₁₈H₂₀N₂O
• MW: 280.364204406738
• CID: 5356209
• Update Time: 2025-06-14

4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile
• 4-{[1-(2-methylpropyl)aziridin-2-yl]methoxy}naphthalene-1-carbonitrile
• Z3991661173

• Inchi： 1S/C18H20N2O/c1-13(2)10-20-11-15(20)12-21-18-8-7-14(9-19)16-5-3-4-6-17(16)18/h3-8,13,15H,10-12H2,1-2H3
• InChI Key： VOVQGCQHSCDQMK-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C#N)C2C=CC=CC1=2)CC1CN1CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 399
• XLogP3: 4.1
• Topological Polar Surface Area: 36

Additional information on 4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile

Research Briefing on 4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile (CAS: 2411312-06-4)

In recent years, the compound 4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile (CAS: 2411312-06-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

The compound belongs to a class of naphthalene derivatives that have been extensively studied for their diverse pharmacological properties. The presence of an aziridine ring and a nitrile group in its structure suggests potential reactivity and interaction with biological targets, making it a promising candidate for drug development. Recent studies have focused on elucidating its precise mode of action and optimizing its pharmacological profile.

A study published in the Journal of Medicinal Chemistry (2023) reported the synthesis of 4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile via a multi-step reaction sequence, starting from commercially available naphthalene precursors. The researchers highlighted the importance of the aziridine moiety in conferring biological activity, as it can act as an alkylating agent, potentially leading to DNA cross-linking and subsequent apoptosis in cancer cells.

In vitro assays conducted by the same research group demonstrated potent cytotoxic activity against a panel of human cancer cell lines, including breast (MCF-7), lung (A549), and colon (HCT-116) cancer cells, with IC50 values ranging from 0.5 to 2.0 µM. The compound exhibited selectivity towards cancer cells over normal fibroblasts, suggesting a favorable therapeutic window. Further mechanistic studies revealed that the compound induces cell cycle arrest at the G2/M phase and activates the intrinsic apoptotic pathway.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters (2024), explored the structure-activity relationship (SAR) of 4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile derivatives. The study systematically modified various functional groups and evaluated their impact on biological activity. The findings indicated that the isobutyl substituent on the aziridine ring and the nitrile group at the 1-position of the naphthalene core are critical for maintaining potent cytotoxic activity.

Pharmacokinetic studies in rodent models have shown that the compound exhibits moderate oral bioavailability (approximately 40%) and a half-life of 3-4 hours. While these properties are promising, further optimization may be required to improve metabolic stability and reduce potential off-target effects. Current research efforts are focused on developing prodrug strategies and nanoparticle-based delivery systems to enhance the compound's therapeutic index.

In conclusion, 4-[[1-(2-Methylpropyl)aziridin-2-yl]methoxy]naphthalene-1-carbonitrile represents a promising lead compound in anticancer drug discovery. Its unique structural features and potent biological activity warrant further investigation, particularly in combination therapies and targeted delivery approaches. Future research directions should include comprehensive toxicology studies, in vivo efficacy evaluations in xenograft models, and exploration of potential synergistic effects with existing chemotherapeutic agents.